2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(3,4-difluorophenyl)methyl]-1-[(2-fluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H23F3N2O/c21-18-4-2-1-3-16(18)13-25-9-8-24(14-17(25)7-10-26)12-15-5-6-19(22)20(23)11-15/h1-6,11,17,26H,7-10,12-14H2
• InChI Key: USDAEZUHFRFHPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=CC(=C(C=C2)F)F)CCO)CC3=CC=CC=C3F
• Molecular Formula: C20H23F3N2O
• Molecular Weight: 364.4 g/mol

Description

2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that has recently gained attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the piperazine family and is known for its unique chemical structure and properties that make it a promising candidate for various research purposes.

Mechanism of Action

The mechanism of action of 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves the inhibition of various enzymes and receptors that are involved in the development and progression of various diseases. It has been found to inhibit the activity of various kinases, such as PI3K, AKT, and mTOR, which are implicated in cancer cell proliferation and survival. It also inhibits the activity of acetylcholinesterase, which is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to exhibit potent inhibitory activity against various enzymes and receptors that are implicated in various diseases. It has also been found to exhibit good pharmacokinetic properties, such as good oral bioavailability and low toxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol in lab experiments is its unique chemical structure and properties, which make it a promising candidate for various research applications. However, one of the limitations of using this compound is its high cost and limited availability.

Future Directions

There are many future directions for the research and development of 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol. One of the most promising directions is the development of new drugs based on this compound for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is the study of the biochemical and physiological effects of this compound to better understand its potential applications in various fields. Finally, the synthesis of new derivatives of this compound with improved properties and activity is also an area of future research.

Synthesis Methods

The synthesis of 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves the reaction of 3,4-difluorobenzyl chloride with 2-fluorobenzylpiperazine in the presence of a base such as potassium carbonate. The resulting product is then subjected to a reduction reaction using sodium borohydride to obtain the final compound.

Scientific Research Applications

The unique chemical structure of 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol makes it a promising candidate for various research applications. One of the most promising applications of this compound is in the field of drug discovery and development. It has been found to exhibit potent inhibitory activity against various enzymes and receptors that are implicated in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.